Cas no 851781-37-8 (N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851781-37-8
• MF: C₂₄H₂₅N₃O₄S₂
• MW: 483.603003263474
• CID: 5892106
• PubChem ID: 4016716
• Update Time: 2025-07-22

N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[4-[4,5-dihydro-5-(4-methylphenyl)-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• Z114956420
• N-(4-(1-(phenylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• F0622-0084
• N-{4-[1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• AKOS016891701
• 851781-37-8
• N-[4-[2-(benzenesulfonyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• AKOS001143651
• N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

• Inchi： 1S/C24H25N3O4S2/c1-3-32(28,29)26-21-15-13-19(14-16-21)23-17-24(20-11-9-18(2)10-12-20)27(25-23)33(30,31)22-7-5-4-6-8-22/h4-16,24,26H,3,17H2,1-2H3
• InChI Key： ZXLHHSLKYYVYKJ-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(C2CC(C3=CC=C(C)C=C3)N(S(C3=CC=CC=C3)(=O)=O)N=2)C=C1)(=O)=O)C

Computed Properties

• Exact Mass: 483.12864863g/mol
• Monoisotopic Mass: 483.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 658.3±65.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Professional Introduction to N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851781-37-8)

N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851781-37-8, represents a class of molecules that are designed to interact with biological targets in highly specific ways. The structural framework of this molecule incorporates several key functional groups, including a sulfonamide moiety and a pyrazole ring, which are well-documented for their potential in modulating biological pathways.

The sulfonamide group, characterized by the -SO₂NH₂ functional unit, is a cornerstone in drug design due to its ability to form hydrogen bonds and its stability under various physiological conditions. In particular, the sulfonamide moiety in N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide plays a crucial role in determining the compound's solubility and binding affinity to biological targets. This feature has been extensively explored in the development of antibiotics, diuretics, and anti-inflammatory agents.

The pyrazole ring, another significant structural component of this compound, is a heterocyclic aromatic structure that is known for its versatility in drug design. Pyrazole derivatives have been widely studied for their potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. The presence of the pyrazole ring in N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide not only contributes to the molecule's overall stability but also enhances its ability to interact with biological targets.

The combination of these functional groups—the sulfonamide moiety and the pyrazole ring—makes N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide a promising candidate for further investigation in drug discovery. Recent studies have highlighted the importance of such multifunctional compounds in developing next-generation therapeutics that can address complex biological mechanisms.

In the context of current research, N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide has been investigated for its potential role in modulating enzyme activity and receptor binding. The sulfonamide group's ability to interact with hydrophilic residues in proteins makes it an ideal candidate for designing molecules that can selectively target specific enzymes or receptors. This property has been particularly useful in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

The pyrazole ring's aromaticity and electron distribution also contribute to the compound's binding affinity. Studies have shown that pyrazole derivatives can effectively disrupt protein-protein interactions by binding to key residues within the target protein. This mechanism has been exploited in the development of drugs that target protein-protein interactions involved in cancer progression and inflammation.

Furthermore, the presence of a methyl group at the 4-position of one of the phenyl rings in N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-y}ethane-1-sulfonamide adds another layer of complexity to its structure. This substitution can influence the compound's electronic properties and its ability to interact with biological targets. The methyl group can enhance lipophilicity or alter steric hindrance around critical binding sites, thereby modulating drug efficacy.

The synthesis of N-{4-1((benzenesulfonyl))-
5(4-methylpheno)
4
5
hydro
3
ylpyr
azol
phen

ethan-e

                               sulfona

amide) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully orchestrated to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular architectures efficiently.

In recent years, computational methods have played an increasingly important role in drug design and development. Molecular modeling techniques have been used to predict how N-{
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